Cas no 2680845-70-7 (1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid)

1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid structure
2680845-70-7 structure
Product Name:1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid
CAS No:2680845-70-7
MF:C14H21NO4
MW:267.32084441185
CID:5651404
PubChem ID:165918208
Update Time:2025-07-15

1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28282694
    • 1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
    • 2680845-70-7
    • 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid
    • Inchi: 1S/C14H21NO4/c1-2-10-19-13(18)15-9-8-14(12(16)17)7-5-3-4-6-11(14)15/h2,11H,1,3-10H2,(H,16,17)
    • InChI Key: AZDPWTGZCCVLKA-UHFFFAOYSA-N
    • SMILES: OC(C12CCCCCC1N(C(=O)OCC=C)CC2)=O

Computed Properties

  • Exact Mass: 267.14705815g/mol
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28282694-0.05g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
0.05g
$1104.0 2025-03-19
Enamine
EN300-28282694-0.1g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
0.1g
$1157.0 2025-03-19
Enamine
EN300-28282694-0.25g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
0.25g
$1209.0 2025-03-19
Enamine
EN300-28282694-0.5g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
0.5g
$1262.0 2025-03-19
Enamine
EN300-28282694-1.0g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
1.0g
$1315.0 2025-03-19
Enamine
EN300-28282694-2.5g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
2.5g
$2576.0 2025-03-19
Enamine
EN300-28282694-5.0g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
5.0g
$3812.0 2025-03-19
Enamine
EN300-28282694-10.0g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7 95.0%
10.0g
$5652.0 2025-03-19
Enamine
EN300-28282694-1g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7
1g
$1315.0 2023-09-09
Enamine
EN300-28282694-5g
1-[(prop-2-en-1-yloxy)carbonyl]-decahydrocyclohepta[b]pyrrole-3a-carboxylic acid
2680845-70-7
5g
$3812.0 2023-09-09

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid

Introduction to 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid (CAS No. 2680845-70-7)

1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid (CAS No. 2680845-70-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid.

Chemical Structure and Properties

The chemical structure of 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid is defined by its complex molecular framework, which includes a decahydrocycloheptabpyrrole core and a prop-2-en-1-yloxy substituent. The decahydrocycloheptabpyrrole moiety is a seven-membered nitrogen-containing heterocycle with a fully saturated ring system, providing the compound with unique electronic and steric properties. The prop-2-en-1-yloxy group, on the other hand, introduces a vinyl ether functionality that can participate in various chemical reactions and interactions.

The molecular formula of 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid is C16H25NO4, with a molecular weight of approximately 303.38 g/mol. The compound is typically found as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point and solubility, are crucial for its handling and application in various experimental settings.

Synthesis Methods

The synthesis of 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid involves several well-defined steps that highlight the complexity and precision required in organic synthesis. One common approach involves the reaction of decahydrocycloheptabpyrrole carboxylic acid with allyl chloroformate, followed by deprotection and functionalization steps to introduce the desired substituents.

The initial step often involves the preparation of decahydrocycloheptabpyrrole carboxylic acid, which can be synthesized through a series of ring-closing metathesis reactions or other cyclization techniques. Once the core structure is established, the introduction of the prop-2-en-1-yloxy group can be achieved through nucleophilic substitution reactions or other coupling strategies. The final step typically involves purification techniques such as column chromatography to obtain the pure compound.

Biological Activities

Recent studies have shown that 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid exhibits a range of biological activities that make it an attractive candidate for drug development. One of the most notable activities is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research has demonstrated that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its enzymatic inhibition properties, 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid has shown promising antiproliferative effects against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further explored as a potential anticancer agent.

Potential Applications

The unique combination of structural features and biological activities makes 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid a valuable candidate for various therapeutic applications. In the field of neurology, its ability to inhibit MAO could be harnessed to develop new treatments for conditions such as Parkinson's disease and Alzheimer's disease. By reducing the breakdown of neurotransmitters, this compound may help alleviate symptoms associated with these disorders.

In oncology, the antiproliferative effects of 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid offer promising avenues for developing novel anticancer drugs. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models before advancing to clinical trials.

Conclusion

In conclusion, 1-(prop-2-en-1-yloxy)carbonyl-decahydrocycloheptabpyrrole-3a-carboxylic acid (CAS No. 2680845-70-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a crucial role in advancing treatments for neurological disorders and cancer.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.